Cas no 73758-53-9 (ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate)
73758-53-9 structure
Product Name:ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate
CAS No:73758-53-9
MF:C21H18O3
MW:318.365826129913
CID:880669
PubChem ID:6003241
Update Time:2025-04-19
ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate
- 2-(9-Anthrylmethylene)-3-oxobutyric acid ethyl ester
- BRN 2661231
- AKOS024344956
- BUTYRIC ACID, 2-(9-ANTHRYLMETHYLENE)-3-OXO-, ETHYL ESTER
- ethyl (2E)-2-acetyl-3-(9-anthryl)-2-propenoate
- Ethyl 2-(9-anthrylmethylene)-3-oxobutyrate
- 73758-53-9
-
- Inchi: 1S/C21H18O3/c1-3-24-21(23)19(14(2)22)13-20-17-10-6-4-8-15(17)12-16-9-5-7-11-18(16)20/h4-13H,3H2,1-2H3/b19-13+
- InChI Key: CDIYMHBFBYSKRQ-CPNJWEJPSA-N
- SMILES: O(CC)C(/C(/C(C)=O)=C/C1C2C=CC=CC=2C=C2C=CC=CC=12)=O
Computed Properties
- Exact Mass: 318.125594432g/mol
- Monoisotopic Mass: 318.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 43.4Ų
ethyl (2E)-2-(anthracen-9-ylmethylidene)-3-oxobutanoate Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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